Gadolinium-153

• CAS No.: 14276-65-4
• Molecular Formula: Gd
• Molecular Weight: 152.92176 g/mol
• IUPAC Name: gadolinium-153
• InChI: InChI=1S/Gd/i1-4
• InChI Key: UIWYJDYFSGRHKR-AHCXROLUSA-N
• SMILES: [Gd]
• Isomeric SMILES: [153Gd]
• Synonyms: 153Gd radioisotope; Gadolinium-153; Gd-153 radioisotope

Description

Gadolinium-153 (CAS 14276-65-4) is a synthetic radioisotope with a half-life of 240.6 days, decaying by electron capture to stable Europium-153 . It emits photons in the 40-100 keV energy range, making it valuable for several research and specialized applications . In medical physics research, this compound is investigated as a potential isotope for brachytherapy. Its intermediate-energy photon emissions and increasing radial dose function due to multiple scatter offer potential advantages for treatments requiring patient-specific shielding and could reduce personnel shielding requirements compared to Iridium-192 . Furthermore, 153Gd serves as a reliable photon source for the calibration of nuclear medicine imaging systems, such as bone densitometers and gamma cameras, ensuring their operational accuracy . The production of high-specific-activity this compound, with radionuclide purity exceeding 99.999%, has been demonstrated through neutron irradiation of europium targets followed by sophisticated chemical separation processes . This high purity is essential for precise experimental outcomes. Disclaimer: This product is intended for research purposes only. It is strictly not for diagnostic or therapeutic use in humans or animals. Proper handling procedures for radioactive materials must be followed by trained personnel in accordance with all applicable regulations.

Radionuclide Production

The production of ¹⁵³Gd is commonly achieved by irradiating natural europium oxide (Eu₂O₃) in a nuclear reactor. osti.gov This target material, composed of 47.8% ¹⁵¹Eu and 52.2% ¹⁵³Eu, undergoes a sequence of neutron captures and radioactive decays to yield ¹⁵³Gd. osti.gov An alternative production route involves the neutron bombardment of enriched ¹⁵²Gd targets. nasa.gov While this method can reduce the quantity of some impurities, it still requires chemical purification to remove contaminants like Terbium-160. nasa.gov

The irradiation of natural europium targets inevitably produces undesirable europium isotopes, including ¹⁵²Eu, ¹⁵⁴Eu, and ¹⁵⁶Eu, which must be separated from the final ¹⁵³Gd product. osti.gov

Production Route	Target Material	Key Reaction	Primary Impurities
Europium Irradiation	Natural Europium Oxide (Eu₂O₃)	¹⁵¹Eu(n,γ)¹⁵²Eu → ¹⁵²Gd(n,γ)¹⁵³Gd	¹⁵²Eu, ¹⁵⁴Eu, ¹⁵⁶Eu
Gadolinium Irradiation	Enriched Gadolinium-152 (¹⁵²Gd)	¹⁵²Gd(n,γ)¹⁵³Gd	¹⁶⁰Tb

Radiochemical Separation of Gadolinium 153

Europium Reduction Methodologies

A key strategy for separating europium from gadolinium is the reduction of trivalent europium (Eu³⁺) to its divalent state (Eu²⁺). google.com Gadolinium, under the same conditions, remains in its trivalent state (Gd³⁺), allowing for their separation. google.com

Traditional methods for europium reduction are performed in aqueous solutions. researchgate.netnih.govresearchgate.net One such technique involves the use of a Jones reductor, where Eu³⁺ is reduced to Eu²⁺. nasa.govcore.ac.uk The reduced europium can then be coprecipitated with strontium sulfate (B86663) (SrSO₄). nasa.govcore.ac.uk However, this coprecipitation technique has been found to be inadequate for a complete separation, with studies showing a maximum separation of only 80%. nasa.govcore.ac.uk Another aqueous approach involves the use of zinc amalgam or pure zinc powders for the chemical reduction of Eu³⁺, followed by precipitation of EuSO₄. researchgate.net

While effective to some extent, aqueous reduction processes can generate hydrogen gas, which poses a flammability risk in radiological hot cells. researchgate.netnih.govresearchgate.net

To mitigate the hazards associated with hydrogen gas production, non-aqueous reduction processes have been developed. researchgate.netnih.govresearchgate.net A notable example is a methanol-based system. researchgate.netnih.govresearchgate.net In this process, the irradiated europium oxide target is dissolved, and the resulting hydrated europium salt is then dissolved in dry methanol (B129727). google.comgoogle.com Europium reduction from Eu³⁺ to Eu²⁺ is achieved by contacting the methanol solution with zinc. google.comgoogle.com This method has demonstrated high efficiency, with over 98% europium removal and gadolinium yields of 90%. researchgate.netnih.gov The Eu²⁺ can then be precipitated as europium sulfate (EuSO₄). google.com

Reduction Process	Solvent	Reducing Agent	Europium Removal Efficiency	Gadolinium Yield
Aqueous	Water	Jones Reductor / Zinc	~80%	Variable
Non-Aqueous	Methanol	Zinc	>98%	90%

Effective Neutron Capture Cross-Section Measurements

Europium-Based Target Materials (Natural and Enriched Europium Oxide)

Chromatographic Separation Methods

Chromatography is a powerful technique for purifying ¹⁵³Gd, often used in conjunction with other separation methods to achieve high radiochemical purity. osti.gov

Both cation and anion exchange resins are utilized for the purification of gadolinium. osti.govhuji.ac.il In cation exchange chromatography, the separation of gadolinium from europium and samarium can be achieved using eluents like α-hydroxyisobutyrate (α-HIB). uni-mainz.de The process involves loading the lanthanide solution onto a cation exchange resin, such as Dowex 50x8, and then selectively eluting the elements. uni-mainz.de High-pressure ion exchange systems have been successfully employed to produce ¹⁵³Gd with a radiochemical purity exceeding 99.999%. osti.gov Anion exchange resins, like AG 1-X8, are also used for reagent clean-up and removal of ionic contaminants. huji.ac.il

Extraction chromatography is a robust method for achieving high-purity ¹⁵³Gd by removing trace impurities. osti.gov This technique combines the selectivity of solvent extraction with the convenience of a chromatographic column. Resins impregnated with specific extractants, such as bis(2-ethylhexyl)phosphoric acid (HDEHP), are used to selectively retain and separate lanthanides. researchgate.netnih.gov The efficiency of these separations can be influenced by factors like the level of extractant loading on the support material. researchgate.net Extraction chromatography has been effectively used to remove samarium, terbium, and microamounts of europium from gadolinium. osti.gov

Electrochemical Separation Processes

Electrochemical methods offer a highly efficient alternative for separating europium from gadolinium. nasa.govcore.ac.uk This technique has demonstrated a separation factor as high as 2000 in laboratory settings. nasa.govcore.ac.uk The process typically involves the electrolysis of a solution containing europium and gadolinium. core.ac.uk Europium is deposited into a mercury cathode, forming a lithium-mercury amalgam, while gadolinium remains in the solution. core.ac.uk A newly developed electrochemical process has enabled the separation of the bulk of undesirable europium isotopes, significantly improving the efficiency of subsequent high-pressure ion exchange purification. osti.gov This combined approach has led to the production of ¹⁵³Gd with specific activities greater than 60 Ci/g of gadolinium oxide and product specific yields exceeding 2.9 Ci/g of irradiated europium oxide. osti.gov Another approach combines electrochemical reduction of Eu³⁺ to Eu²⁺ with solvent extraction for separation. researchgate.net

Cation and Anion Exchange Resins

Alternative Separation Techniques

While conventional methods like ion exchange and solvent extraction are prominent in the separation of Gadolinium-153 (¹⁵³Gd), alternative techniques have been explored to enhance efficiency and purity. These methods often leverage the unique chemical and physical properties of gadolinium and related elements.

Metallothermal Recovery: This technique involves the reduction of gadolinium compounds to their metallic form. For instance, gadolinium oxide or salts can be heated with a highly reactive metal like calcium in an inert argon atmosphere at temperatures around 1,450 °C to produce gadolinium metal. wikipedia.orgpublisso.de Another approach is the reduction of molten gadolinium chloride (GdCl₃) with a suitable metal at temperatures below the melting point of gadolinium (1,312 °C) under reduced pressure, which yields sponge gadolinium. wikipedia.org These high-temperature processes can be effective in separating gadolinium from certain impurities. osti.gov

Reductive Distillation: Reductive distillation is another high-temperature separation method that has been considered. osti.gov This process takes advantage of differences in the volatility of the reduced metals. By carefully controlling the temperature and pressure, it is possible to selectively distill more volatile elements, leaving behind a purified gadolinium product. This technique is particularly relevant in scenarios where challenging separations from other rare earth elements are required.

Impurity Removal Strategies and Decontamination Factors

The production of ¹⁵³Gd, particularly from the irradiation of natural europium targets, results in the co-production of several undesirable europium isotopes (¹⁵²Eu, ¹⁵⁴Eu, ¹⁵⁶Eu) and other impurities like terbium (¹⁶⁰Tb). osti.gov Effective purification is crucial to achieve the high radiochemical purity required for its applications.

Impurity Removal:

Europium Removal: A significant challenge is the separation of gadolinium from large quantities of europium. nasa.govcore.ac.uk An electrochemical process has been developed where Eu(III) is reduced to Eu(II) and precipitated as europium sulfate (EuSO₄), while Gd(III) remains in the solution. A non-aqueous method using methanol as a solvent has also been demonstrated to reduce hydrogen gas production, achieving over 98% europium removal. researchgate.net This method involves dissolving a hydrated europium salt in dry methanol, reducing Eu³⁺ to Eu²⁺, and then precipitating it as EuSO₄. google.com

Terbium and Samarium Removal: Terbium-gadolinium separations are noted to be difficult. nasa.govcore.ac.uk Extraction chromatography is a key technique for removing impurities like samarium and terbium. google.com

Decontamination Factors: The effectiveness of a separation process is quantified by the decontamination factor (DF), which is the ratio of the initial concentration of a contaminant to its final concentration.

In the electrochemical reduction process for europium removal, the europium-to-gadolinium ratio can be reduced by more than two orders of magnitude, indicating a decontamination factor of over 100, within 4 to 5 hours.

An electrochemical technique investigated in a laboratory setting for separating europium from gadolinium achieved a separation factor as high as 2000. nasa.govcore.ac.uk

Following the initial bulk separation of europium, high-pressure ion exchange is employed to achieve a final product with a radiochemical purity exceeding 99.999%. osti.gov

Table 1: Impurity Removal and Decontamination in ¹⁵³Gd Production

Impurity	Separation Technique	Decontamination Factor/Efficiency	Reference
Europium	Electrochemical Reduction	>100
Europium	Electrochemical Technique (Lab)	Up to 2000	nasa.govcore.ac.uk
Europium	Non-aqueous Reduction (Methanol)	>98% Removal	researchgate.net
Samarium, Terbium	Extraction Chromatography	High Purification	google.com

Source Material Preparation and Encapsulation Technologies

The fabrication of sealed radioactive sources containing ¹⁵³Gd involves several steps to ensure the stability and safety of the final product.

Active Core Composition Fabrication (e.g., Aluminum-Gadolinium Oxide)

The active core of a ¹⁵³Gd source is often a composite material designed to safely contain the radionuclide. A common composition is a cermet of aluminum and gadolinium oxide (Al-Gd₂O₃). researchgate.netnih.gov This material provides good mechanical stability and uniform distribution of the radioactive gadolinium. The fabrication process allows for precise control of the gadolinium mass fraction, which can range from 0.02% to 6%, with a high degree of uniformity (over 95%) in the final composition. researchgate.netnih.gov

Pressed Pellet and Sintering Techniques for Source Bodies

To create a solid, stable source, the active core material is typically consolidated into pellets.

Pressed Pellets: The powdered active core composition, such as Al-Gd₂O₃ or gadolinium oxide powder mixed with a binder like paraffin (B1166041), is uniaxially pressed into pellets of the desired dimensions. researchgate.netnih.govosti.gov

Sintering: Following pressing, the "green" pellets are sintered at high temperatures. For instance, ¹⁵³Gd powder mixed with paraffin has been sintered in a hydrogen atmosphere at 1400°C. osti.gov Sintering serves to densify the pellet, increasing its mechanical strength and stability. mdpi.comresearchgate.net The sintering temperature and atmosphere can be optimized to achieve the desired density and microstructure. For example, wet-milling of the initial powder can lead to pellets with higher sintered density and more uniform distribution of the components compared to dry-milling. researchgate.net

Gadolinium Salt Thermal Decomposition on Carrier Particles

An alternative method for preparing the active core composition involves the thermal decomposition of a gadolinium salt onto carrier particles. researchgate.netnih.gov In this technique, a gadolinium salt solution is applied to carrier particles, typically aluminum. The coated particles are then heated, causing the gadolinium salt to decompose and form gadolinium oxide, which is uniformly distributed on the surface of the aluminum particles. researchgate.netnih.gov This method offers excellent control over the gadolinium loading and ensures a homogeneous distribution throughout the active volume.

Solid Substrate Loading Capacity Investigations for Source Immobilization

For certain applications, particularly when ¹⁵³Gd is purified as an aqueous solution, it needs to be immobilized onto a solid substrate before encapsulation. nih.gov Research has focused on identifying sorbents with a high affinity for gadolinium to ensure stable immobilization. nih.gov The loading capacity of the substrate is a critical parameter, as it determines the amount of radioactive material that can be incorporated into a given volume of the source. rsc.org Investigations into various materials aim to maximize this loading capacity while maintaining the integrity and stability of the final source. nih.gov The choice of sorbent and the immobilization process are crucial for preventing leakage and ensuring the long-term performance of the radioactive source.

Radionuclide Metrology and Standardization of Gadolinium 153

Absolute Activity Determination Methodologies

The foundation of radionuclide metrology lies in the precise determination of the activity of a radioactive source. For Gd-153, which decays by electron capture, specific techniques are employed to achieve the lowest possible measurement uncertainties.

A primary method for the absolute activity determination of Gd-153 is live-timed anticoincidence (LTAC) counting. researchgate.netresearchgate.netuhasselt.be This technique is a form of 4π beta-gamma coincidence counting, which is highly effective for radionuclides that decay via electron capture and emit coincident gamma rays. In the case of Gd-153, the decay to Europium-153 (Eu-153) involves the emission of characteristic X-rays and Auger electrons, which are detected by a liquid scintillation (LS) counter, and coincident gamma rays, which are detected by a separate gamma-ray detector, typically a sodium iodide (NaI(Tl)) crystal.

The National Institute of Standards and Technology (NIST) has utilized a 4πβ(LS)-γ(NaI(Tl)) live-timed anticoincidence counting system for the standardization of Gd-153 solutions. uhasselt.be The LTAC method effectively discriminates against background noise and other non-coincident events, leading to a more accurate activity measurement. The activity determined by this method served as the basis for NIST's 2020 submission to the International Reference System (SIR). uhasselt.be Recent studies have also employed 4π(LS)-γ digital coincidence counting (DCC) to determine the absolute activity of Gd-153, which is then used to ascertain absolute gamma-ray emission intensities. science.gov

To ensure global consistency in radioactivity measurements, National Metrology Institutes (NMIs) participate in key comparisons organized by the Bureau International des Poids et Mesures (BIPM). For gamma-ray emitting radionuclides like Gd-153, this is facilitated through the International Reference System (SIR). researchgate.netresearchgate.net The SIR consists of two stable, re-entrant ionization chambers that allow for the comparison of activity standards from different laboratories without the need for direct material exchange. researchgate.net

The key comparison for Gd-153 is designated as BIPM.RI(II)-K1.Gd-153. researchgate.netresearchgate.net Since 1988, several laboratories have submitted ampoules of Gd-153 to the SIR for comparison. researchgate.net These submissions are used to establish a Key Comparison Reference Value (KCRV), which represents the most reliable estimate of the true activity. researchgate.netentsystech.com The KCRV is periodically updated as new data becomes available.

In 2020, NIST submitted a new measurement of Gd-153 to the SIR, which led to an update of the KCRV in 2021. researchgate.netresearchgate.netuhasselt.be This update was significant as the new KCRV was considerably lower than the previous value from 2003. uhasselt.be The discrepancy highlighted potential inaccuracies in the previously accepted nuclear decay data for Gd-153, particularly the gamma-ray emission intensities. uhasselt.begithub.com The SIR includes results from various NMIs, and the degree of equivalence for each participant's measurement is calculated relative to the KCRV. researchgate.net

Below is a table summarizing the results of the BIPM.RI(II)-K1.Gd-153 key comparison, including the latest update.

Laboratory	Year of Measurement	Standardization Method	Relative Deviation from KCRV (%)
NIST (USA)	1989	4π(PC)-γ	-0.05
LNMRI (Brazil)	1998	4π(PC)-γ Sum-peak	0.81
NIST (USA)	1998	4π(PC)-γ	0.44
LNE-LNHB (France)	2002	4π(LS)-γ	-0.11
NIST (USA)	2020	4πβ(LS)-γ (LTAC)	-0.06

This table is generated based on data from the BIPM Key Comparison Database and related publications. The values represent a snapshot in time and are subject to change with future updates.

Live-Timed Anticoincidence Counting Techniques

Gamma-Ray Spectrometry Calibration and Efficiency Characterization

Accurate gamma-ray spectrometry is essential for both the standardization of Gd-153 and its application in calibrating other instruments. This requires a precise characterization of the detector's response.

High-Purity Germanium (HPGe) detectors are favored for gamma-ray spectrometry due to their excellent energy resolution. djs.si To accurately quantify the emission intensities of Gd-153's gamma rays (primarily at 97.4 keV and 103.2 keV), the full-energy peak detection efficiency of the HPGe detector must be precisely determined as a function of energy. researchgate.netnih.gov

This is achieved by measuring a series of standard calibration sources with well-known activities and gamma-ray emission probabilities across a range of energies. djs.siictp.it These sources are used to create an efficiency calibration curve, which plots the detector's efficiency against gamma-ray energy. researchgate.netresearchgate.net The efficiency curve typically peaks at around 100 keV, making it particularly sensitive in the energy region of Gd-153's main emissions. ictp.it The curve is often fitted using a polynomial function in a log-log scale to allow for interpolation of the efficiency at the specific energies of Gd-153. nih.govictp.it The accuracy of this calibration is critical, as the determined gamma-ray emission probabilities for Gd-153 are directly dependent on it. researchgate.net

Figure 1: An illustrative example of an HPGe detector full-energy peak efficiency calibration curve. The efficiency is plotted against gamma-ray energy, demonstrating the detector's response characteristics. The main photopeaks of Gd-153 are located in a region where the efficiency can be determined with high precision.

In addition to experimental calibration, Monte Carlo (MC) simulations are a powerful tool for characterizing detector systems and understanding their response. lnhb.fr Codes such as EGSnrc (Electron Gamma Shower), Geant4, and MCNP are widely used to model the transport of radiation through matter and simulate the detector's response to specific radionuclides. researchgate.netscience.govgithub.comresearchgate.netresearchgate.net

For Gd-153, MC simulations can be used to calculate the HPGe detector's efficiency, taking into account the complex geometry of the detector, the source, and any shielding materials. us.es These simulations are particularly valuable for determining corrections for effects like coincidence summing and self-attenuation within the source. The International Committee for Radionuclide Metrology (ICRM) has organized benchmarks to compare the results of different MC codes for gamma-ray spectrometry applications, ensuring their reliability. lnhb.fr The EGSnrc code system, for example, has been used to calculate calibration factors for ionization chambers and is effective for radionuclides with low-energy gamma emissions like Gd-153. github.comresearchgate.net These modeling efforts complement experimental measurements and are crucial for reducing uncertainties in activity and emission intensity determinations.

HPGe Detector Efficiency Calibration Curve Determination

Research on Calibration Standards for Scientific Instrumentation

Gd-153 is widely used as a calibration source for various scientific and medical instruments, most notably in the field of bone densitometry.

Historically, dual-photon absorptiometry (DPA) systems used Gd-153 as the radionuclide source to measure bone mineral density (BMD). radiologykey.comaapm.orgresearchgate.net These systems utilized the two main photon energies of Gd-153 (around 44 keV from Eu K-shell X-rays and 100 keV from gamma rays) to differentiate between bone and soft tissue. aapm.org Although DPA has largely been superseded by dual-energy X-ray absorptiometry (DXA), the legacy of Gd-153 in this field is significant. snmjournals.org

Research has been conducted to develop and evaluate calibration standards for these instruments. nih.gov Simulation studies have been performed to assess different sets of calibration standards, such as those based on stearic acid (representing fat) and saline solutions (representing lean tissue), for use with Gd-153 based DPA systems. nih.gov The goal of this research is to minimize measurement errors and ensure the accuracy and comparability of BMD results.

Commercially available Gd-153 sources are offered in various configurations, such as point sources, line sources, and custom geometries, to meet the specific calibration needs of different instruments. ezag.comezag.com These sources are manufactured with activities traceable to national standards, such as those maintained by NIST, ensuring their suitability for quality control and calibration of medical imaging and other radiation detection equipment. ezag.comnrc.gov The development of stable, homogeneous, and accurately calibrated Gd-153 sources remains an important area of research and manufacturing to support the ongoing need for reliable instrument calibration. entsystech.comezag.com

Line Source Development for Imaging System Characterization

This compound is frequently employed in the fabrication of line sources, which are essential tools for the quality control and characterization of medical imaging systems, particularly Single Photon Emission Computed Tomography (SPECT) systems. wikipedia.orgnih.govperiodic-table.comradqual.comsquarespace.com These line sources help ensure that imaging equipment operates correctly to produce accurate and useful diagnostic images. wikipedia.orgnih.gov

The development of Gd-153 line sources involves specific manufacturing technologies. One such method involves creating an active core composed of an aluminum and gadolinium oxide (Al-Gd2O3) mixture. researchgate.netnih.gov This composition can be formed by either assembling pressed pellets or by filling a source casing with the powder and then sintering it. researchgate.netnih.gov The gadolinium salt is prepared by thermal destruction on aluminum particles, a method that allows for precise control over the gadolinium mass fraction, ranging from 0.02% to 6%, with a high degree of uniformity (over 95%) within the composition volume. researchgate.netnih.gov

Commercially available Gd-153 line sources are designed for specific imaging systems. For instance, a line source intended for Siemens Symbia SPECT/CT systems with an Auto Quality Control (AQC) option is a doubly encapsulated stainless steel source. radqual.comsquarespace.com The uniformity of these sources is a critical parameter, often measured in segments to ensure consistency along the active length. radqual.comsquarespace.com

Table 1: Example Specifications for a Commercial Gd-153 Line Source

Feature	Specification
Model	BM53-10
Application	Siemens Symbia SPECT/CT systems with AQC
Encapsulation	Stainless steel, double encapsulation
Total Length	485 mm
Active Volume	3 mm diameter x 467 mm length
Matrix	Uniformly dispersed epoxy

| Uniformity | All 1 cm segments within 5% of any two points over the active length; neighboring segments within 2% uniformity. |

This table is based on data for a specific commercial product and serves as an illustrative example. radqual.comsquarespace.com

X-ray Absorption Measurement Standards

The dual-photon emission of Gd-153 at approximately 44 keV and 100 keV makes it a valuable source for X-ray absorption measurements. wikipedia.orgperiodic-table.comosti.gov This technique is foundational to bone densitometry, a key diagnostic tool for conditions like osteoporosis. wikipedia.orgaapm.org By measuring the differential attenuation of the two photon beams as they pass through the body, it is possible to quantify bone mineral content. osti.govcrcpd.org

Early systems for vertebral bone mineral determination utilized a Gd-153 source mounted in conjunction with fluoroscopic equipment to accurately localize the area of interest, such as the L-3 vertebra. osti.gov The equipment would measure the attenuated intensity of the two energy peaks after passing through the patient, allowing for the calculation of bone mineral mass. osti.gov

Absorption studies have demonstrated that for materials like water, pressed board, and aluminum, the higher energy (100 keV) peak of Gd-153 shows clear exponential absorption. osti.gov While the lower energy peak may show slight deviations due to factors like photon scatter, the principle of dichromatic absorption remains effective. osti.gov

Dual-Photon Absorptiometry (DPA) and Dual-Energy X-ray Absorptiometry (DXA) Calibration Standards Research

This compound was the radionuclide source of choice for Dual-Photon Absorptiometry (DPA), a technique developed to measure bone mineral density (BMD) in the axial skeleton, such as the spine and hip. snmjournals.orgaapm.orgce4rt.comresearchgate.net DPA overcame the limitations of earlier single-photon methods by using the two distinct photon energies of Gd-153 to differentiate between bone and soft tissue, eliminating the need for a uniform water bath. snmjournals.orgcrcpd.orgce4rt.com While DPA has largely been superseded by Dual-Energy X-ray Absorptiometry (DXA), which uses an X-ray tube instead of a radionuclide source, the foundational principles and calibration research involving Gd-153 remain relevant. ce4rt.comunibo.itiaea.org

Research into calibration standards for both DPA and DXA has been crucial for ensuring the accuracy of body composition measurements, particularly fat content. A simulation study evaluated a set of calibration standards consisting of stearic acid (representing 100% fat) and a 0.6% sodium chloride (NaCl) solution in water (representing 100% lean tissue). nih.gov These were compared against other standards, including those based on the average composition of adipose and muscle tissues. nih.gov

The study modeled the source and detector properties of a Gd-153 DPA system. nih.gov The findings indicated that while standards made from average adipose/muscle compositions yielded the smallest errors, equivalent results could be achieved with standards made of stearic acid and a 0.8% NaCl solution. nih.gov The discrepancy from the proposed 0.6% NaCl solution was attributed to differences in the X-ray attenuation coefficients used in the calculations. nih.gov This highlights the critical importance of the precise composition of calibration standards.

Beam hardening is a phenomenon where the lower-energy photons in a polychromatic beam are preferentially absorbed as they pass through tissue, leading to an increase in the average energy of the beam. unibo.itradiologykey.com This can introduce significant errors in DPA and DXA measurements. nih.govmedscape.com

Simulation studies involving Gd-153 DPA systems have been conducted to evaluate these beam hardening errors. nih.gov These studies have shown that beam hardening effects are considerable and have also demonstrated the effectiveness of calibration techniques designed to correct for these errors. nih.gov Such correction methods are vital for improving the accuracy of quantitative measurements. iieta.orgnih.gov

Simulation studies have been instrumental in understanding and improving the accuracy of fat content estimation using Gd-153 based DPA systems and their DXA successors. nih.govlu.se In one significant study, the source and detector properties of a Gd-153 DPA system were modeled to calculate the root-mean-square (rms) errors in fat content estimation for simulated tissues. nih.gov

These simulated tissues had fat mass percentages ranging from approximately 4% to 44% and thicknesses from 5 to 20 cm. nih.gov The results showed that with the appropriate calibration standards (average adipose/muscle or stearic acid with 0.8% NaCl), the rms errors could be kept to 2% or less when the standards and tissues were of equal thickness. nih.gov This demonstrates the potential for high accuracy in fat estimation when systems are properly calibrated and sources of error are accounted for.

Table 2: Chemical Compounds Mentioned

Compound Name	Formula
This compound	¹⁵³Gd
Aluminum	Al
Gadolinium Oxide	Gd₂O₃
Stearic Acid	C₁₈H₃₆O₂
Sodium Chloride	NaCl

Pre Clinical Research Applications of Gadolinium 153

Radiotracer Retention and Clearance Studies in Pre-clinical Models

The use of Gadolinium-153 as a radiolabel has been instrumental in pre-clinical research to understand the in vivo behavior of gadolinium-based contrast agents (GBCAs), which are commonly used in magnetic resonance imaging (MRI). These studies, primarily conducted in animal models, provide crucial data on the distribution, retention, and clearance of these agents from the body.

Biodistribution studies utilizing Gd-153 are fundamental for evaluating the stability and safety of GBCAs. nih.gov By labeling gadolinium chelates with Gd-153, researchers can sensitively track their path and persistence in various tissues. nih.gov These studies have been particularly insightful in comparing the in vivo stability of different classes of GBCAs, such as linear versus macrocyclic agents. nih.gov

Pre-clinical studies in rodents have demonstrated that the chemical form of the gadolinium complex significantly influences its tissue distribution and retention. nih.govresearchgate.net For instance, studies in mice have shown that after intravenous administration, gadolinium from GBCAs primarily targets the bone and kidneys in animals with normal renal function. researchgate.net

Research in a transgenic mouse model of renal failure highlighted the impact of kidney function on the biodistribution and clearance of Gd-153 labeled GBCAs. nih.gov In these models, impaired renal function leads to significantly greater uptake and retention of Gd-153 in tissues compared to control mice with normal renal function. nih.gov This effect was observed for different types of GBCAs, including both linear and macrocyclic agents. nih.gov

For example, a study comparing three different Gd-153 labeled agents in both healthy and renally impaired mice revealed significant differences in tissue retention after 7 days. The data underscores how renal impairment can amplify the effects of Gd-chelate instability, leading to prolonged tissue retention. nih.gov

Table 1: Fold Increase in Gd-153 Retention in Bone of Renally Impaired Mice vs. Control Mice (7 Days Post-Injection)

Radiotracer	Fold Increase in Bone Retention
¹⁵³/NatGd-DOTA	3-fold
¹⁵³/NatGd-DTPA	8-fold
¹⁵³/NatGd-DTPA-BMA	24-fold

Data sourced from a study on a transgenic mouse model of renal impairment. nih.govnih.govresearchgate.net

These pre-clinical findings, made possible by the use of Gd-153, are critical for understanding the long-term retention of gadolinium in the body and have informed the development and use of safer GBCAs. nih.gov

Non-Destructive Testing Applications in Materials Science

This compound is a key isotope used in the field of non-destructive testing (NDT), a group of analysis techniques used to evaluate the properties of a material, component, or system without causing damage. hse.gov.ukmdpi.com The gamma rays emitted by Gd-153, particularly its principal photons at around 100 keV, are well-suited for inspecting the integrity of various materials. nasa.govezag.com

A prominent application of Gd-153 in NDT is the inspection of metal pipes, especially in industries like oil and gas, chemical production, and power generation. hse.gov.ukndt.com.au Portable NDT devices, often referred to as profilers, utilize a Gd-153 source to perform real-time radiographic inspections. ndt.com.auinsulation.org

These handheld systems work by directing a collimated beam of gamma rays from the Gd-153 source through the pipe to a detector on the opposite side. hse.gov.ukinsulation.org The amount of radiation that passes through the pipe is measured, providing a density profile of the pipe wall. This technique allows for the quantitative measurement of wall thickness and can effectively detect issues such as internal corrosion, corrosion under insulation (CUI), and blockages, without the need to remove insulation. ndt.com.auinsulation.orgscribd.com

The relatively low energy of Gd-153's gamma rays makes it particularly suitable for this application, as it provides good contrast for imaging variations in pipe wall thickness while being less hazardous than higher-energy sources. ndt.com.au This allows for faster, more complete, and more cost-effective inspections compared to traditional methods that may require shutting down operations or removing insulation. ndt.com.auinsulation.org The Lixi Profiler is one such device that employs a Gd-153 isotope for these inspections. ndt.com.aundt.com.au

Table 2: Specifications of a Typical Gd-153 Based Pipe Inspection Profiler

Specification	Value
Isotope	This compound
Half-life	242 days
Typical Source Activity	1 Curie
Penetration Equivalent	1.25 inches (3.2 cm) of steel

Data compiled from various sources on NDT equipment. ezag.cominsulation.org

Atmospheric Density Measurement Research using Gamma Backscatter

In the late 1960s, research funded by NASA identified this compound as a highly suitable radionuclide for developing atmospheric density measuring devices. nasa.gov The principle behind this application is the measurement of gamma ray backscatter. nasa.gov

When gamma rays from a source, such as Gd-153, are directed into the atmosphere, they scatter off air molecules. The intensity of this backscattered radiation is directly related to the density of the air. nasa.gov By measuring the scatter intensity, an instantaneous reading of atmospheric density can be obtained. nasa.gov

The ~100-keV gamma photons emitted by Gd-153 were found to be optimal for this purpose. nasa.gov This research was part of a broader effort to develop instruments for planetary probes, with a specific goal of creating a density sensing system for a Mars probe. nasa.govnasa.gov The study involved evaluating production methods for Gd-153 to ensure sufficient quantities could be produced for such a mission. nasa.gov While initially investigated for space exploration, the principle of using gamma backscatter for density measurements has broader applications in studying the properties of gases. nasa.gov

Table 3: Mentioned Chemical Compounds

Compound Name
This compound
Gadolinium
¹⁵³/NatGd-DOTA
¹⁵³/NatGd-DTPA
¹⁵³/NatGd-DTPA-BMA

Q & A

Q. What are the nuclear properties of Gadolinium-153 (Gd-153) that make it suitable for radiation-based imaging studies?

Gd-153 has a half-life of 240.4 days, emitting gamma radiation (97–103 keV) ideal for penetration detection in medical imaging. Its decay scheme includes two metastable nuclear isomers (153m1Gd and 153m2Gd) with excitation energies of 95.17 keV and 171.19 keV, respectively, and short half-lives (3.5 µs and 76.0 µs). These properties enable precise timing in dynamic studies, such as cardiac cycle analysis or attenuation correction in SPECT imaging .

Methodological Consideration : When designing experiments, account for the isotope’s decay by calculating activity loss over time using $A = A_0 e^{-\lambda t}$, where $\lambda = \ln(2)/T_{1/2}$. Regular source recalibration is critical for longitudinal studies .

Q. How is Gd-153 utilized in preclinical models to study biodistribution?

In murine models, Gd-153-labeled compounds (e.g., cyclic peptides) are intravenously administered, and gamma spectrometry or autoradiography tracks organ-specific accumulation. For example, tumor-targeting efficiency can be quantified by comparing radioactivity in tumor vs. healthy tissues at timed intervals (e.g., 2 and 7 days post-injection). Normalization to organ weight and background radiation subtraction ensures accuracy .

Best Practice : Use syngeneic tumor models (e.g., 4T1-GFP-Luc2 mammary tumors) to control for immune variability. Include sham-injected controls to distinguish nonspecific uptake .

Advanced Research Questions

Q. How can researchers resolve contradictions in Gd-153 biodistribution data across studies?

Discrepancies often arise from differences in chelator stability, animal physiology, or detection protocols. For instance, Gd-153-DTPA in rats shows renal clearance dominance, whereas tumor-targeted agents exhibit prolonged retention. To reconcile conflicting results:

• Replicate conditions : Standardize chelator conjugation methods (e.g., DOTA vs. DTPA) and injection doses.
• Control variables : Monitor renal/hepatic function in models to exclude metabolic confounders.
• Cross-validate : Combine gamma counting with MRI or histopathology to confirm spatial distribution .

Example : A 1988 study comparing Gd-153-DTPA and Tc-99m-DTPA in rats found divergent renal kinetics due to chelate size and protein binding; methodological transparency in reporting chelator purity and injection buffers is essential .

Q. What are the challenges in integrating Gd-153 transmission sources for attenuation correction in SPECT myocardial perfusion imaging?

Gd-153’s gamma energy (~100 keV) overlaps with Tc-99m emissions (140 keV), causing spectral interference. Advanced protocols use:

• Energy window optimization : Apply asymmetric windows (e.g., 20% width centered at 100 keV) to isolate Gd-153 signals.
• Scatter correction : Monte Carlo simulations or dual-energy window methods to mitigate cross-talk.
• Source-detector alignment : Calibrate line-source geometry (e.g., dual-head 90° detectors) to minimize parallax errors .

Validation : Generate attenuation maps using phantoms with known density gradients (e.g., lung/heart analogs) before clinical application .

Q. How does the production of Gd-153 in nuclear reactors impact its availability for research?

Gd-153 is produced via neutron irradiation of enriched Gd-152 targets in high-flux reactors (e.g., Oak Ridge Research Reactor). Post-irradiation, isotopic separation is required to achieve radionuclidic purity >99%. Reactor shutdowns (e.g., HFIR in 1986) can disrupt supply, necessitating contingency planning. Researchers should:

• Monitor reactor schedules : Align experiments with production cycles.
• Characterize impurities : Use gamma spectroscopy to detect contaminants (e.g., Gd-159, $T_{1/2} = 18.6$ h) that affect dose calculations .

Q. What ethical and regulatory frameworks govern Gd-153 use in human studies?

The NRC mandates training in radiation safety for personnel handling Gd-153 scanners (e.g., bone mineral analyzers). Key requirements include:

• Dosimetry compliance : Limit exposure to 0.2 roentgen/hour for localized areas (e.g., cardiac studies).
• Institutional Review Board (IRB) oversight : Justify participant selection criteria (e.g., excluding pregnant individuals) and document informed consent for radiation exposure .

Documentation : Submit radiation safety protocols, including shielding plans and emergency response procedures, to regulatory bodies before study initiation .

Methodological Resources

• Isotopic Data : Refer to decay tables in Phys. Med. Biol. for Gd-153’s gamma emission probabilities and half-life .
• Imaging Protocols : Follow NCRP Report 151 for shielding design in gamma-based experiments .
• Animal Studies : Adopt ARRIVE guidelines for reporting biodistribution data, including sample size justification and statistical methods (e.g., ANOVA for multi-group comparisons) .